N-([2,2'-bifuran]-5-ylmethyl)-3-(dimethylamino)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[5-(furan-2-yl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C18H18N2O3/c1-20(2)14-6-3-5-13(11-14)18(21)19-12-15-8-9-17(23-15)16-7-4-10-22-16/h3-11H,12H2,1-2H3,(H,19,21)
• InChI Key: VPQBUROMOBTLNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide functional group. They are used in a variety of applications, including as intermediates in the synthesis of other chemicals.

Synthesis Analysis

The synthesis of benzamides often involves the reaction of benzoyl chloride with amines. Another method involves the Schotten-Baumann reaction, which is an organic reaction used to convert a carboxylic acid and an amine to an amide.

Molecular Structure Analysis

Benzamides have a planar structure due to the conjugation between the carbonyl group and the nitrogen atom. The presence of the benzene ring contributes to the stability of these compounds.

Chemical Reactions Analysis

Benzamides can undergo a variety of reactions. For example, they can participate in nucleophilic acyl substitution reactions. They can also be converted into other functional groups through reactions such as reduction and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides depend on their specific structure. Generally, they are solid at room temperature and have relatively high melting points.

Mechanism of Action

While the mechanism of action can vary depending on the specific benzamide derivative and its biological target, some benzamides are known to interact with enzymes like topoisomerases.

Safety and Hazards

Like all chemicals, benzamides should be handled with care. They can pose health risks if ingested, inhaled, or if they come into contact with the skin.

Future Directions

Research into benzamides is ongoing, with many studies focusing on their potential applications in medicine and materials science.